Cas no 2228311-58-6 ((5-bromopyrimidin-2-yl)methanesulfonyl chloride)

• Product Name: (5-bromopyrimidin-2-yl)methanesulfonyl chloride
• CAS No: 2228311-58-6
• MF: C₅H₄BrClN₂O₂S
• MW: 271.519457817078
• CID: 6448472
• PubChem ID: 165977259
• Update Time: 2025-10-28

(5-bromopyrimidin-2-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (5-bromopyrimidin-2-yl)methanesulfonyl chloride
• EN300-1990593
• 2228311-58-6

• Inchi： 1S/C5H4BrClN2O2S/c6-4-1-8-5(9-2-4)3-12(7,10)11/h1-2H,3H2
• InChI Key： KZQZGXIUOTZWBY-UHFFFAOYSA-N
• SMILES： BrC1C=NC(CS(=O)(=O)Cl)=NC=1

Computed Properties

• Exact Mass: 269.88654g/mol
• Monoisotopic Mass: 269.88654g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 68.3Ų

Additional information on (5-bromopyrimidin-2-yl)methanesulfonyl chloride

Introduction to (5-bromopyrimidin-2-yl)methanesulfonyl chloride (CAS No. 2228311-58-6)

(5-bromopyrimidin-2-yl)methanesulfonyl chloride, with the CAS number 2228311-58-6, is a versatile and highly reactive chemical compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents.

The structure of (5-bromopyrimidin-2-yl)methanesulfonyl chloride consists of a pyrimidine ring substituted with a bromine atom at the 5-position and a methanesulfonyl chloride group at the 2-position. This unique arrangement imparts distinct reactivity, making it an invaluable building block for medicinal chemists. The pyrimidine core is a common motif in many pharmacologically relevant compounds, including antiviral, anticancer, and antimicrobial agents.

In recent years, there has been a surge in research focused on developing new derivatives of pyrimidine-based compounds due to their broad spectrum of biological activities. The bromine atom in (5-bromopyrimidin-2-yl)methanesulfonyl chloride facilitates various coupling reactions, such as Suzuki-Miyaura cross-coupling, which is widely used to construct complex molecular architectures. Additionally, the methanesulfonyl chloride moiety can undergo nucleophilic substitution reactions, allowing for further functionalization and diversification of the compound's derivatives.

One of the most compelling applications of (5-bromopyrimidin-2-yl)methanesulfonyl chloride is in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, and their dysregulation is often associated with various diseases, particularly cancer. By designing inhibitors targeting specific kinases, researchers can develop treatments that modulate these pathways effectively. The reactivity of (5-bromopyrimidin-2-yl)methanesulfonyl chloride allows for the introduction of pyrimidine-based scaffolds into these inhibitors, enhancing their potency and selectivity.

Recent studies have highlighted the utility of (5-bromopyrimidin-2-yl)methanesulfonyl chloride in the development of antiviral agents. The pyrimidine ring is a key structural component in many nucleoside analogs, which are known for their ability to inhibit viral replication by competing with natural nucleosides during DNA/RNA synthesis. Researchers have leveraged the reactivity of (5-bromopyrimidin-2-yl)methanesulfonyl chloride to create novel antiviral compounds with improved efficacy and reduced toxicity. These findings underscore the importance of this compound in addressing emerging viral threats.

The pharmaceutical industry has also explored the use of (5-bromopyrimidin-2-yl)methanesulfonyl chloride in the development of antimicrobial agents. Antibiotic resistance remains a significant global health challenge, necessitating the discovery of new drugs with novel mechanisms of action. Pyrimidine-based compounds have shown promise in this area due to their ability to interfere with bacterial growth and survival. The versatility of (5-bromopyrimidin-2-yl)methanesulfonyl chloride enables the synthesis of diverse derivatives that can target different bacterial pathways, offering new strategies to combat resistant infections.

In addition to its applications in drug discovery, (5-bromopyrimidin-2-yl)methanesulfonyl chloride has found utility in materials science and agrochemical research. Its reactivity makes it a valuable precursor for synthesizing advanced materials with specific properties, such as luminescent compounds for sensors and electronic devices. Furthermore, its incorporation into agrochemical formulations has led to the development of more effective pesticides and herbicides that enhance crop protection while minimizing environmental impact.

The synthetic methodologies involving (5-bromopyrimidin-2-yl)methanesulfonyl chloride continue to evolve, driven by advancements in organic chemistry and computational modeling. Researchers are increasingly employing innovative techniques to optimize reaction conditions and improve yields. For instance, flow chemistry has emerged as a powerful tool for synthesizing complex pyrimidine derivatives efficiently and sustainably. These advancements not only enhance the accessibility of (5-bromopyrimidin-2-yl)methanesulfonyl chloride-based compounds but also open new avenues for their application in various fields.

In conclusion, (5-bromopyrimidin-2-yl)methanesulfonyl chloride (CAS No. 2228311-58-6) is a multifaceted compound with far-reaching implications in pharmaceuticals, materials science, and agrochemicals. Its unique structure and reactivity make it an indispensable tool for researchers striving to develop innovative solutions to global challenges. As our understanding of its properties continues to grow, so too will its applications across multiple disciplines.